
Personal protective equipment for handling
Biotin-PEG8-alcohol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Biotin-PEG8-alcohol

Cat. No.: B606152 Get Quote

Essential Safety and Handling Guide for Biotin-
PEG8-alcohol
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety, handling, and disposal information for Biotin-
PEG8-alcohol (CAS No. 2182601-20-1). Adherence to these procedures is crucial for

maintaining a safe laboratory environment and ensuring the integrity of your research.

Summary of Safety and Physical Data
The following table summarizes the key safety and physical information for Biotin-PEG8-
alcohol. Based on available Safety Data Sheets (SDS), this compound is not classified as a

hazardous substance or mixture[1].
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Parameter Value Source

Chemical Name Biotin-PEG8-alcohol [1][2][3]

CAS Number 2182601-20-1 [2]

Molecular Formula C26H49N3O10S

Molecular Weight 595.75 g/mol

Hazard Classification
Not a hazardous substance or

mixture

Recommended Storage -20°C

Solubility Water, DMSO, DMF, DCM

Operational Plan: Safe Handling Protocol
Follow these step-by-step instructions for the safe handling of Biotin-PEG8-alcohol in a

laboratory setting.

Engineering Controls and Personal Protective
Equipment (PPE)

Ventilation: Use in a well-ventilated area. For procedures that may generate dust or aerosols,

a chemical fume hood is recommended.

Personal Protective Equipment (PPE): The following PPE should be worn at all times when

handling Biotin-PEG8-alcohol:

Eye Protection: Safety glasses with side-shields or goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A standard laboratory coat.

Handling and Use
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General Hygiene: Practice good laboratory hygiene. Avoid contact with skin and eyes. Do not

ingest or inhale. Wash hands thoroughly after handling.

Weighing: If weighing the solid form, do so in a location with minimal air disturbance or in a

ventilated enclosure to prevent dust formation.

Dissolving: When preparing solutions, add the solvent to the solid slowly to avoid splashing.

Biotin-PEG8-alcohol is soluble in water, DMSO, DMF, and DCM.

First Aid Measures
In the event of exposure, follow these first aid protocols as outlined in the Safety Data Sheet:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.

Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing.

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.

Ingestion: Wash out the mouth with water. Do NOT induce vomiting. Call a physician.

Disposal Plan
As Biotin-PEG8-alcohol is not considered hazardous waste, disposal is straightforward but

must be done responsibly to protect the environment.

Solid Waste: Unused solid Biotin-PEG8-alcohol can be disposed of in the regular solid

waste stream, in compliance with local regulations.

Liquid Waste:

Aqueous solutions of Biotin-PEG8-alcohol should not be poured down the drain to avoid

affecting wastewater treatment processes.

Small quantities of solutions can be absorbed onto an inert material (e.g., vermiculite,

sand) and disposed of as solid waste.
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For larger quantities, or solutions containing hazardous solvents, consult your institution's

environmental health and safety (EHS) office for guidance on disposal through a licensed

chemical waste contractor.

Empty Containers: Rinse empty containers thoroughly with an appropriate solvent. Once

clean and dry, deface the label and dispose of the container in the regular trash or recycling,

as appropriate.

Experimental Workflow for Safe Handling
The following diagram illustrates the standard workflow for safely handling Biotin-PEG8-
alcohol, from receipt of the material to its final disposal.
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Caption: Workflow for handling Biotin-PEG8-alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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